Cas no 2172570-61-3 (7,9-dimethylspiro4.5decane-1-carboxylic acid)

• Product Name: 7,9-dimethylspiro4.5decane-1-carboxylic acid
• CAS No: 2172570-61-3
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 5568248
• PubChem ID: 165593941
• Update Time: 2025-06-10

7,9-dimethylspiro4.5decane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1628965
• 2172570-61-3
• 7,9-dimethylspiro[4.5]decane-1-carboxylic acid
• 7,9-dimethylspiro4.5decane-1-carboxylic acid

• Inchi： 1S/C13H22O2/c1-9-6-10(2)8-13(7-9)5-3-4-11(13)12(14)15/h9-11H,3-8H2,1-2H3,(H,14,15)
• InChI Key： UHLDZXYYTICJIL-UHFFFAOYSA-N
• SMILES： OC(C1CCCC21CC(C)CC(C)C2)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 7,9-dimethylspiro4.5decane-1-carboxylic acid

Recent Advances in the Study of 7,9-dimethylspiro[4.5]decane-1-carboxylic acid (CAS: 2172570-61-3)

In recent years, the compound 7,9-dimethylspiro[4.5]decane-1-carboxylic acid (CAS: 2172570-61-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic carboxylic acid derivative has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and neuroprotective agents. The unique structural features of this compound, including its spirocyclic core and carboxylic acid functionality, make it a valuable scaffold for drug discovery and medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 7,9-dimethylspiro[4.5]decane-1-carboxylic acid derivatives. The research team employed a multi-step synthetic route to obtain the target compound and its analogs, followed by comprehensive in vitro and in vivo assays. The results demonstrated that these derivatives exhibit potent inhibitory activity against key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Notably, the lead compound showed a significant reduction in inflammation in a murine model of rheumatoid arthritis, with minimal side effects compared to existing therapeutics.

Another groundbreaking study, featured in ACS Chemical Neuroscience, investigated the neuroprotective properties of 7,9-dimethylspiro[4.5]decane-1-carboxylic acid. The researchers found that this compound can effectively cross the blood-brain barrier and attenuate oxidative stress in neuronal cells. Mechanistic studies revealed that the compound acts as a potent activator of the Nrf2-ARE pathway, which plays a crucial role in cellular defense against oxidative damage. These findings suggest that 7,9-dimethylspiro[4.5]decane-1-carboxylic acid could be a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its therapeutic potential, recent advancements in the synthetic methodology of 7,9-dimethylspiro[4.5]decane-1-carboxylic acid have been reported. A study in Organic Letters described an efficient and scalable synthesis of this compound using a catalytic asymmetric spirocyclization strategy. This new approach not only improves the overall yield but also enables the production of enantiomerically pure forms, which are essential for further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 7,9-dimethylspiro[4.5]decane-1-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Nevertheless, the growing body of research underscores the potential of this compound as a versatile scaffold for drug development. Continued exploration of its pharmacological properties and optimization of its chemical structure are expected to yield even more promising results in the near future.